(Imidazo[2,1-b][1,3]thiazol-6-ylmethylene)malononitrile

• IUPAC Name: 2-(imidazo[2,1-b][1,3]thiazol-6-ylmethylidene)propanedinitrile
• InChI: InChI=1S/C9H4N4S/c10-4-7(5-11)3-8-6-13-1-2-14-9(13)12-8/h1-3,6H
• InChI Key: UKPBJTAJNQVTOF-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC2=NC(=CN21)C=C(C#N)C#N
• Molecular Formula: C9H4N4S
• Molecular Weight: 200.22 g/mol

Description

“(Imidazo[2,1-b][1,3]thiazol-6-ylmethylene)malononitrile” is a chemical compound with the molecular formula C9H4N4S. It is a derivative of the imidazo[2,1-b][1,3]thiazole class of compounds.

Synthesis Analysis

The synthesis of imidazo[2,1-b][1,3]thiazole derivatives often involves the reaction of 2-aminothiazoles with α-halocarbonyl compounds. A new method for assembling the imidazo[2,1-b][1,3]thiazole system is based on the reaction of (2Z)-1,3-diaryl-4-bromobut-2-en-1-one derivatives with 2-aminothiazoles.

Molecular Structure Analysis

The molecular structure of “(Imidazo[2,1-b][1,3]thiazol-6-ylmethylene)malononitrile” can be represented by the SMILES string NCC1=CN2C(SC=C2)=N1.

Chemical Reactions Analysis

The chemical reactions involving imidazo[2,1-b][1,3]thiazole derivatives are diverse and depend on the specific substituents present in the molecule. For instance, the reaction outcome of (2Z)-1,3-diaryl-4-bromobut-2-en-1-one derivatives with 2-aminothiazoles depends on the structure of the starting bromo ketone.

Scientific Research Applications

Here is a comprehensive analysis of the scientific research applications of imidazo[2,1-b][1,3]thiazole derivatives, which may include “(Imidazo[2,1-b][1,3]thiazol-6-ylmethylene)malononitrile”:

Anticancer Activity

Imidazo[2,1-b]thiazole derivatives have shown promising inhibitory activity against various cancer cell lines. .

Antibacterial Activities

These compounds have also been reported to possess antibacterial properties. .

Antifungal Properties

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Antiviral Applications

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Anti-inflammatory Uses

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Anthelmintic Effects

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Cardiotonic Properties

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Mechanism of Action

The mechanism of action of imidazo[2,1-b][1,3]thiazole derivatives can vary widely depending on their specific structure and the biological target. Some derivatives have been found to exhibit anticancer activity.

Future Directions

The future directions for research on “(Imidazo[2,1-b][1,3]thiazol-6-ylmethylene)malononitrile” and related compounds could include further exploration of their potential biological activities, such as their anticancer properties, and the development of new synthetic methods.